molecular formula C15H25NO3 B8657672 1-Acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylic acid

1-Acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylic acid

Cat. No.: B8657672
M. Wt: 267.36 g/mol
InChI Key: IAKHMBJVAGWGKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H25NO3 and its molecular weight is 267.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H25NO3

Molecular Weight

267.36 g/mol

IUPAC Name

1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylic acid

InChI

InChI=1S/C15H25NO3/c1-11(17)16-9-13(8-14(10-16)15(18)19)7-12-5-3-2-4-6-12/h12-14H,2-10H2,1H3,(H,18,19)

InChI Key

IAKHMBJVAGWGKK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CC(CC(C1)C(=O)O)CC2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

LiOH (2 N, 500 μL) was added to a solution of ethyl 1-acetyl-5-(cyclohexylmethyl)piperidine-3-carboxylate (180 mL, 0.61 mmol) in MeOH (1 mL) and THF (5 mL). After being maintained for two hours, the reaction was poured into a mixture of CH2Cl2 (25 mL) and H2O (10 mL). The layers were separated and the aqueous layer was extracted with CH2Cl2 (10 mL). The aqueous layer was acidified to pH 1 with 1N HCl and extracted with CH2Cl2 (3×20 mL). The combined organic layers were sequentially washed with H2O (10 mL) and brine before being dried over Na2SO4. Concentration under reduced pressure provided the title compound as a colorless oil. MS m/z: 268.0 (M+1).
Name
Quantity
500 μL
Type
reactant
Reaction Step One
Quantity
180 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Two

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